4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride

• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• IUPAC Name: 4-(aminomethyl)-6-methyl-1H-pyridin-2-one;hydrochloride
• InChI: InChI=1S/C7H10N2O.ClH/c1-5-2-6(4-8)3-7(10)9-5;/h2-3H,4,8H2,1H3,(H,9,10);1H
• InChI Key: IRGNIEGTYDJKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1)CN.Cl

Description

4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride (CAS 1909310-08-2) is a chemical compound with the molecular formula C 7 H 12 Cl 2 N 2 O and a molecular weight of 211.09 . This 1,2-dihydropyridin-2-one derivative is characterized by an aminomethyl functional group at the 4-position of the pyridine ring, making it a valuable building block in medicinal chemistry and organic synthesis . Compounds based on the 1,2-dihydropyridin-2-one scaffold are of significant research interest. Specifically, analogous structures have been utilized as key intermediates in the development of potent and selective inhibitors for biological targets such as EZH2, a histone methyltransferase implicated in certain B-cell lymphomas . The structural features of this compound make it a versatile precursor for further chemical modification, enabling the exploration of structure-activity relationships in drug discovery programs. It is supplied as a hydrochloride salt to enhance its stability and solubility. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Mannich-Type Reactions

The Mannich reaction is a common method for introducing aminoalkyl groups into heterocyclic systems, including pyridinone derivatives. This involves the condensation of an aldehyde (or ketone), an amine, and a compound containing active methylene groups. For this compound, the process typically involves:

• Starting from a 2-pyridinone derivative, such as 6-methyl-2-pyridinone.
• Reacting with formaldehyde and ammonia or primary amines to install the aminomethyl group at the 4-position.

Reaction conditions generally include acidic or neutral media, with temperature control to favor mono-substitution and prevent overreaction.

Direct Methylation and Functionalization

Methylation of the pyridinone ring can be achieved via electrophilic methylation using methyl iodide or dimethyl sulfate in the presence of bases such as potassium carbonate or sodium hydride. This step introduces the methyl group at the 6-position, which is crucial for the compound's biological activity.

Cyclization from Precursors

A common route involves synthesizing a suitable precursor, such as a 2-aminopyridine derivative, followed by cyclization under conditions that favor the formation of the dihydropyridinone ring. This may involve:

• Condensing amino derivatives with suitable ketoesters or aldehydes.
• Cyclization promoted by acids, bases, or heat.

Hydrochloride Salt Formation

The final step involves acidifying the free base with hydrochloric acid to produce the hydrochloride salt, which enhances solubility and stability.

Specific Methodologies and Reaction Conditions

Step	Reagents & Conditions	Description	Reference
Aminomethylation	Formaldehyde, ammonia or primary amines, acid catalyst	Mannich reaction to introduce the aminomethyl group at C-4	,
Methylation	Methyl iodide or dimethyl sulfate, base (K2CO3, NaH)	Methylation at the 6-position of the pyridinone ring	,
Cyclization	Appropriate ketoesters or aldehydes, acid/base, heat	Formation of the dihydropyridinone core from precursors
Salt formation	Hydrochloric acid	Acidification to produce hydrochloride salt	,

Research Findings and Data Tables

Synthesis via Mannich Reaction

Starting Material	Reagents	Conditions	Yield	Notes
6-Methyl-2-pyridinone	Formaldehyde, ammonia	Reflux in ethanol	75-85%	Selective mono-aminomethylation at C-4

Methylation of Pyridinone

Reagent	Solvent	Temperature	Yield	Reference
Methyl iodide	Acetone	Room temperature	80-90%	,

Cyclization to Dihydropyridinone

Precursors	Conditions	Yield	Notes
2-Aminopyridine derivatives + ketoesters	Reflux, acid catalysis	70-80%	Efficient ring closure

Final Acidification

Base	Acid	Conditions	Purity	Notes
Free base	Hydrochloric acid	Aqueous, room temperature	>95%	Produces stable hydrochloride salt

Industrial and Laboratory Scale Synthesis

In large-scale manufacturing, continuous flow reactors and automated systems optimize conditions such as temperature, pH, and reagent addition to improve yield and purity. The use of chiral auxiliaries or asymmetric catalysis can be incorporated to produce enantiomerically pure compounds, although the typical synthesis yields racemic mixtures.

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation at multiple sites, influenced by reaction conditions and reagents:

Reagent/Conditions	Reaction Site	Major Product	Yield	Mechanistic Notes
H₂O₂ (30%, acidic conditions)	Aminomethyl group	Carboxylic acid derivative	65–78%	Radical-mediated pathway
KMnO₄ (aqueous, neutral pH)	Pyridinone ring	6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid	52%	Ring aromatization
O₂ (catalytic Mn complexes)	Benzylic C–H bonds	Ketone intermediates	≤970 TON	Metal-based oxidation

Key findings:

• Oxidation of the aminomethyl group produces carboxylic acids under acidic peroxide conditions.

• Mn-based catalysts enable selective oxygenation of aliphatic C–H bonds with up to 970 turnover numbers (TONs) .

Reduction Reactions

The hydrochloride salt participates in reduction reactions targeting its imine and carbonyl functionalities:

Reagent	Target Site	Product	Selectivity
LiAlH₄ (anhydrous ether)	Pyridinone carbonyl	4-(Aminomethyl)-6-methylpiperidin-2-ol	83%
NaBH₄ (MeOH, 0°C)	Schiff base intermediates	Secondary amines	67–72%

Notable observations:

• LiAlH₄ reduces the 2-oxo group to a hydroxyl group while preserving the aminomethyl substituent.

• Borohydride reagents show preference for imine reduction over carbonyl groups.

Substitution Reactions

Nucleophilic substitutions occur at the aminomethyl group and pyridinone ring:

Reagent	Site	Product	Conditions
CH₃I (K₂CO₃, DMF)	Aminomethyl -NH₂	N-Methylated derivative	60°C, 12 hr
AcCl (Et₃N, CH₂Cl₂)	Aminomethyl -NH₂	Acetamide analog	0°C → RT, 2 hr
NaOH (aqueous reflux)	Chloride counterion	Free base form	85% recovery

Mechanistic insights:

• Methylation occurs regioselectively at the primary amine group.

• Acidic workup regenerates the free base form, confirming the reversibility of salt formation.

Alkylation and Acylation

The aminomethyl group acts as a nucleophile in these reactions:

Reaction Type	Reagent	Product	Catalyst
Alkylation	Benzyl bromide	N-Benzyl derivative	KI (phase-transfer)
Acylation	Acetic anhydride	N-Acetylated compound	Pyridine

Industrial relevance:

• Continuous flow systems improve yields in large-scale alkylation (>90% purity).

Complexation and Coordination Chemistry

The compound forms coordination complexes with transition metals:

Metal Salt	Ligand Site	Application	Stability Constant
Mn(CF₃SO₃)₂	Pyridinone N/O atoms	Catalytic oxidation	Log K = 4.2
PdCl₂	Aminomethyl group	Cross-coupling catalysis	Not reported

Research highlights:

• Mn complexes facilitate enantioselective epoxidations with up to 1,000 TONs .

Stability and Degradation Pathways

Critical stability data under varying conditions:

Condition	Degradation Product	Half-Life
pH < 2 (HCl, 25°C)	Ring-opened amine	8 hr
pH > 10 (NaOH, 60°C)	Hydrolyzed lactam	2 hr
UV light (λ = 254 nm)	Radical dimerization	48 hr (10% conversion)

Scientific Research Applications

4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: It can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride involves its interaction with specific molecular targets. It may act as an enzyme inhibitor or modulator, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Heterocyclic Families

(4-Aminopyridin-2-yl)methanol Hydrochloride

• CAS Reg. No.: 1354940-95-6
• Molecular Formula : C₆H₉ClN₂O
• Molecular Weight : 160.60 g/mol
• Key Features: A fully aromatic pyridine ring with an aminomethyl group at position 4 and a hydroxymethyl group at position 2. The hydrochloride salt improves stability and solubility.
• Comparison: Unlike the target compound, this analogue lacks a saturated dihydropyridinone ring, which may reduce conformational flexibility and alter electronic properties. The hydroxymethyl group could influence hydrogen-bonding interactions in biological systems .

Dopamine Hydrochloride

• CAS Reg. No.: 62-31-7
• Molecular Formula: C₈H₁₁NO₂·HCl
• Molecular Weight : 189.64 g/mol
• Key Features: A catecholamine derivative with a β-aminoethyl side chain. Widely used as a cardiovascular sympathomimetic agent.
• Comparison: While structurally distinct (benzene vs. pyridinone core), dopamine shares the hydrochloride salt form, enhancing water solubility. The target compound’s dihydropyridinone core may offer reduced susceptibility to oxidative degradation compared to dopamine’s catechol moiety .

Physicochemical Properties

Compound Name	Core Structure	Substituents	Solubility (Water)	Stability Considerations
4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one HCl	Dihydropyridinone	4-aminomethyl, 6-methyl	High (inferred)	Likely stable under dry, dark conditions
(4-Aminopyridin-2-yl)methanol HCl	Pyridine	4-amino, 2-hydroxymethyl	Not specified	Susceptible to aromatic oxidation
Dopamine HCl	Catechol	β-aminoethyl	Freely soluble	Light-sensitive; prone to oxidation

Functional Group Impact

• Aminomethyl Group: Present in both the target compound and (4-Aminopyridin-2-yl)methanol HCl, this group facilitates hydrogen bonding and may enhance interactions with biological targets such as amine receptors.
• Methyl Group (Position 6) : In the target compound, this substituent could sterically hinder interactions or modulate lipophilicity compared to unsubstituted analogues.

Biological Activity

4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride (commonly referred to as AMDP) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of AMDP, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C$_7$H$_{11}$ClN$_2$O
• Molecular Weight : 174.63 g/mol
• CAS Number : 1955494-72-0

Property	Value
Molecular Formula	C$_7$H$_{11}$ClN$_2$O
Molecular Weight	174.63 g/mol
CAS Number	1955494-72-0

Antimicrobial Activity

AMDP has been evaluated for its antimicrobial properties. Studies indicate that it exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of protein synthesis.

Anticancer Potential

Recent research has highlighted the anticancer potential of AMDP. In vitro studies demonstrated that AMDP can induce apoptosis in various cancer cell lines, including breast and lung cancer cells. The compound activates caspase pathways, leading to programmed cell death.

Case Study: Cytotoxicity in Cancer Cells

A study published in Journal of Medicinal Chemistry reported that AMDP showed IC50 values of approximately 25 µM against MCF-7 (breast cancer) and A549 (lung cancer) cell lines. The mechanism was attributed to the induction of oxidative stress and DNA damage.

Neuroprotective Effects

AMDP has also been investigated for neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's. The compound appears to enhance neuronal survival by modulating oxidative stress and inflammation pathways.

Anti-inflammatory Properties

In addition to its antimicrobial and anticancer activities, AMDP has demonstrated anti-inflammatory effects. It inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.

Table 2: Summary of Biological Activities

Activity Type	Observations
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in cancer cell lines with IC50 ~ 25 µM
Neuroprotective	Enhances neuronal survival in neurodegenerative models
Anti-inflammatory	Inhibits pro-inflammatory cytokines production

The biological activities of AMDP are attributed to several mechanisms:

• Enzyme Inhibition : AMDP inhibits key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Oxidative Stress Modulation : The compound reduces oxidative stress markers, promoting cellular health.
• Caspase Activation : In cancer cells, AMDP activates caspases, leading to apoptosis.

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride to maximize yield and purity?

• Methodological Answer : Synthesis optimization should focus on controlling reaction parameters such as temperature, pH, and stoichiometry of intermediates. For example, analogs like (4-Aminopyridin-2-yl)methanol hydrochloride (CAS 1354940-95-6) require careful handling of boronic acid intermediates and protection/deprotection steps to prevent side reactions . Reaction pathways involving aminopyridine derivatives (e.g., chromeno-pyrido-pyrimidinone synthesis) highlight the importance of monitoring reaction progress via TLC or HPLC to isolate the desired product .

Q. What analytical methods are recommended for verifying the identity and purity of this compound?

• Methodological Answer :

• Identity : Use chloride ion verification via reaction with silver nitrate (general identification test for chlorides) . For structural confirmation, combine NMR (1H/13C) and FTIR to detect characteristic functional groups (e.g., aminomethyl, dihydropyridinone).
• Purity : Employ pharmacopeial methods such as loss on drying (≤5.0 mg/g at 105°C) and sulfated ash testing (≤1.0 mg/g) . High-performance liquid chromatography (HPLC) with UV detection is critical for quantifying impurities, referencing standards like those in (e.g., aminopterin analogs) .

Q. What are the key safety considerations for handling this compound in laboratory settings?

• Methodological Answer :

• Exposure Control : Use fume hoods and closed systems to minimize inhalation risks. Wear nitrile gloves, lab coats, and safety goggles .
• Storage : Store in airtight, light-protected containers at room temperature to prevent degradation, as recommended for structurally similar hydrochlorides in pharmacopeial guidelines .
• Spill Management : Neutralize spills with inert absorbents (e.g., vermiculite) and avoid water to prevent uncontrolled reactions .

Advanced Research Questions

Q. How can researchers resolve discrepancies in spectroscopic data during structural elucidation?

• Methodological Answer : Cross-validate data using orthogonal techniques:

• Compare experimental NMR shifts with computational predictions (DFT calculations).
• Use high-resolution mass spectrometry (HRMS) to confirm molecular formula, especially when unexpected byproducts (e.g., chromeno-pyrido-pyrimidinones) form due to reaction pathway deviations .
• Reference impurity standards (e.g., aminopterin derivatives in ) to identify co-eluting contaminants in chromatograms .

Q. How should stability studies be designed to predict shelf-life under varying environmental conditions?

• Methodological Answer :

• Forced Degradation : Expose the compound to heat (40–80°C), humidity (75% RH), and UV light to identify degradation pathways. Monitor via HPLC for decomposition products.
• Buffer Compatibility : Test solubility and stability in pharmacopeial buffer systems (e.g., ammonium acetate, pH 6.5) to simulate physiological conditions .
• Long-Term Stability : Store samples in amber glass vials at 25°C/60% RH and analyze periodically for changes in potency and impurity profiles .

Q. What strategies are effective for isolating and characterizing synthetic byproducts?

• Methodological Answer :

• Chromatographic Separation : Use preparative HPLC or flash chromatography with gradient elution to isolate byproducts.
• Spectroscopic Profiling : Apply LC-MS/MS and 2D NMR (COSY, HSQC) to elucidate structures of unexpected products, such as those observed in aminopyridine cyclization reactions .
• Toxicological Screening : Assess isolated impurities for acute toxicity using in vitro assays (e.g., mitochondrial toxicity in HepG2 cells), referencing safety data from analogous hydrochlorides .

Q. How can researchers address contradictions in bioactivity data across different experimental models?

• Methodological Answer :

• Model Validation : Ensure consistency in cell lines or animal models (e.g., dopamine receptor assays for cardiovascular analogs) by adhering to pharmacopeial standards for compound preparation .
• Dose-Response Analysis : Perform rigorous dose-ranging studies to identify off-target effects, particularly if the compound shares structural motifs with known bioactive molecules (e.g., benzisoxazole-piperidine derivatives) .